Cas no 1879098-97-1 (1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate)
1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-3-propylimidazolium 1,1,2,2-tetrafluoroethanesulfonate
- 1-Benzyl-3-methylimdiazolium 1,1,2,2-tetrafluoroethanesulfonate
- YQKFANTXIPEYKT-UHFFFAOYSA-M
- 1879098-97-1
- SCHEMBL16107838
- MFCD18251327
- 1-Methyl-3-propylimidazolium 1,1,2,2-tetrafluoroethanesulfonate; 99%
- 1-methyl-3-propylimidazol-1-ium;1,1,2,2-tetrafluoroethanesulfonate
- 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate
-
- Inchi: 1S/C7H13N2.C2H2F4O3S/c1-3-4-9-6-5-8(2)7-9;3-1(4)2(5,6)10(7,8)9/h5-7H,3-4H2,1-2H3;1H,(H,7,8,9)/q+1;/p-1
- InChI Key: YQKFANTXIPEYKT-UHFFFAOYSA-M
- SMILES: S(C(C(F)F)(F)F)(=O)(=O)[O-].N1(C=C[N+](C)=C1)CCC
Computed Properties
- Exact Mass: 306.06612613g/mol
- Monoisotopic Mass: 306.06612613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.4Ų
1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB289761-25 g |
1-Methyl-3-propylimidazolium 1,1,2,2-tetrafluoroethanesulfonate; 98% |
1879098-97-1 | 25g |
€319.20 | 2022-09-01 | ||
| abcr | AB289761-50 g |
1-Methyl-3-propylimidazolium 1,1,2,2-tetrafluoroethanesulfonate; 98% |
1879098-97-1 | 50g |
€424.20 | 2022-09-01 |
1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate
Introduction to 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate (CAS No. 1879098-97-1)
The compound 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate, identified by its CAS number 1879098-97-1, is a specialized zwitterionic surfactant that has garnered significant attention in the field of pharmaceutical and biotechnology research. This compound belongs to the class of imidazolium-based cations, which are known for their unique structural and functional properties. The presence of a tetrafluoroethanesulfonate anion enhances its solubility in both polar and nonpolar solvents, making it a versatile candidate for various applications.
Recent advancements in the pharmaceutical industry have highlighted the importance of zwitterionic surfactants in drug delivery systems. These surfactants are particularly valuable due to their ability to stabilize proteins and peptides, which are often sensitive to environmental conditions. The 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate compound has been studied for its potential in improving the bioavailability of therapeutic agents by enhancing their solubility and stability. This is particularly relevant in the development of novel formulations for injectable drugs and oral medications.
The structural composition of 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate includes a highly symmetric tetrafluoroethanesulfonate group, which contributes to its exceptional chemical stability. This feature makes it an ideal candidate for applications where high thermal and chemical resistance is required. Additionally, the presence of both methyl and propyl groups in the imidazolium ring provides a balance between hydrophilicity and lipophilicity, which is crucial for optimizing its performance in different environments.
In the realm of drug development, this compound has been explored for its potential role in enhancing the efficacy of anticancer therapies. Studies have demonstrated that zwitterionic surfactants can improve the permeability of cell membranes, facilitating the delivery of chemotherapeutic agents into cancer cells. The tetrafluoroethanesulfonate moiety further aids in this process by reducing interfacial tension between aqueous and lipid phases, thereby promoting better drug penetration. This has led to promising results in preclinical trials involving various cancer cell lines.
The compound's ability to form stable complexes with hydrophobic molecules has also been leveraged in nanotechnology applications. Researchers have utilized 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate to create functionalized nanoparticles that can be used for targeted drug delivery. These nanoparticles can encapsulate therapeutic agents and release them at specific sites within the body, thereby minimizing side effects and improving treatment outcomes. The zwitterionic nature of the surfactant ensures that these nanoparticles remain stable in biological fluids while maintaining their cargo.
Another area where this compound has shown promise is in the field of biocatalysis. The unique properties of tetrafluoroethanesulfonate anions make them excellent catalysts for various organic reactions. By modifying traditional imidazolium salts with this anion, researchers have developed highly efficient catalysts that can accelerate reactions under mild conditions. This has significant implications for green chemistry initiatives aimed at reducing energy consumption and environmental impact.
The synthesis of 1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate involves a multi-step process that requires precise control over reaction conditions. The preparation typically begins with the reaction of propylamine with imidazole to form the corresponding imidazolium salt. This intermediate is then treated with tetrafluoroethanesulfonyl chloride to introduce the sulfonate group. The final product is purified through recrystallization or column chromatography to ensure high purity levels.
Quality control is a critical aspect when dealing with pharmaceutical-grade compounds like 1879098-97-1. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the chemical structure and purity of the compound. These methods provide detailed information about the molecular composition and ensure that the product meets stringent industry standards.
The versatility of tetrafluoroethanesulfonate anions extends beyond their role as surfactants and catalysts. They have also been utilized in material science for creating advanced polymers with enhanced thermal stability and mechanical strength. These polymers find applications in aerospace engineering and electronics due to their ability to withstand extreme conditions without degrading.
In conclusion,1879098-97-1 represents a significant advancement in specialty chemicals with broad applications across multiple industries. Its unique combination of structural features makes it an invaluable tool for researchers working on drug delivery systems、biocatalysis、and material science。 As research continues to uncover new uses for this compound,its importance is expected to grow further,driving innovation in both academic and industrial settings。
1879098-97-1 (1H-Imidazolium, 1-methyl-3-propyl-, 1,1,2,2-tetrafluoroethanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)